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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the active ingredients,
mechanism of action, and antimicrobial efficacy of the Gigasept® range of disinfectants. The
information is intended for researchers, scientists, and professionals involved in drug
development and infection control.

Core Active Ingredients and Formulations

The Gigasept® product line encompasses various formulations tailored for specific disinfection
needs. The core active ingredients vary across the product range, with each contributing to the
overall antimicrobial efficacy. The primary formulations and their key active components are
summarized below.

Gigasept® instru AF

Gigasept® instru AF is an aldehyde-free disinfectant designed for the manual cleaning and
disinfection of surgical and medical instruments. Its formulation is based on a combination of a
guanidinium compound, a phenol derivative, and a quaternary ammonium compound.
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Active Ingredient Concentration (in 100g of solution)
Cocospropylene diamineguanidine diacetate 149 - 15.69

Phenoxypropanols 359

Benzalkonium chloride 2.5g

Table 1: Active Ingredients in Gigasept® instru AF

Gigasept® AF

Gigasept® AF is another aldehyde-free formulation, suitable for the disinfection of medical
devices, including flexible and rigid endoscopes. This formulation utilizes a combination of a
quaternary ammonium compound, a phenol derivative, and an amino acid derivative.

Active Ingredient Concentration (in 100g of solution)
Didecyldimethylammonium chloride 15¢g
Phenoxypropanols 10g
Aminoalkylglycine 6.99

Table 2: Active Ingredients in Gigasept® AF

Gigasept® FF (new)

Gigasept® FF (new) is a high-level disinfectant that is free of formaldehyde and
glutaraldehyde. Its active ingredient is based on succinic dialdehyde.

Active Ingredient Concentration (in 100g of solution)

Reaction product of DMO-THF, ethanol and 93.9
water >

Table 3: Active Ingredient in Gigasept® FF (new)
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Mechanism of Action

The antimicrobial activity of Gigasept® products stems from the combined action of their active
ingredients, which target various essential structures and functions of microorganisms.

Quaternary Ammonium Compounds (QACSs)

Benzalkonium chloride and Didecyldimethylammonium chloride are both quaternary
ammonium compounds (QACs), which are cationic surfactants. Their primary mechanism of
action involves the disruption of microbial cell membranes. The positively charged nitrogen
atom in the QAC molecule interacts with the negatively charged phospholipids in the cell
membranes of bacteria and fungi. This interaction leads to a loss of membrane integrity,
causing the leakage of essential intracellular components, such as ions and proteins, ultimately
resulting in cell death.
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Mechanism of Action of Quaternary Ammonium Compounds (QACS)
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Mechanism of Action of Quaternary Ammonium Compounds

Phenoxypropanols

Phenoxypropanols are glycol ethers that contribute to the antimicrobial efficacy of Gigasept®
formulations. While the precise mechanism is not as extensively documented as that of QACs,
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they are known to act as membrane-active agents. They can disrupt the cell membrane and
also inhibit cellular enzymes, contributing to the overall antimicrobial effect.

Guanidinium Compounds

Cocospropylene diamineguanidine diacetate is a guanidinium derivative. Guanidinium
compounds are known for their ability to interact with and disrupt microbial cell membranes,
similar to QACs. The positively charged guanidinium group can bind to negatively charged
components of the cell surface, leading to membrane damage and cell lysis.

Aminoalkylglycine

Aminoalkylglycine is an amphoteric surfactant with antimicrobial properties. Its mechanism of
action is also associated with the disruption of the cell membrane's integrity.

Succinic Dialdehyde

Succinic dialdehyde, the active ingredient in Gigasept® FF (new), belongs to the aldehyde
class of disinfectants. Aldehydes are highly reactive compounds that exert their antimicrobial
effect by alkylating amino and sulfhydryl groups of proteins and nucleic acids. This alkylation
process inactivates essential enzymes and disrupts the genetic material of the microorganisms,
leading to cell death.
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Mechanism of Action of Succinic Dialdehyde
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Mechanism of Action of Succinic Dialdehyde

Quantitative Data on Antimicrobial Efficacy

The antimicrobial efficacy of Gigasept® products is determined according to standardized
European Norms (EN). The following tables summarize the required concentrations and
contact times for different Gigasept® formulations to achieve efficacy against various
microorganisms.

Gigasept® instru AF

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1199949?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/product/b1199949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Efficacy Against Standard Concentration Contact Time
Bacteria EN 13727, EN 14561 3% 15 min
2% 30 min

1.5% 60 min

Yeasts EN 13624, EN 14562 3% 15 min
2% 30 min

1.5% 60 min

Mycobacteria EN 14348, EN 14563 3% 30 min
2% 60 min

Enveloped Viruses )
(e.9.. HBV, HCV, HIV) RKI/DVV 1.5% 10 min
Adenovirus EN 14476 4% 60 min
Polyomavirus RKI/DVV 4% 60 min

Table 4: Antimicrobial Efficacy of Gigasept® instru AF

Gigasept® AF
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Efficacy Against Standard Concentration Contact Time
Bacteria EN 13727, EN 14561 3% 15 min

2% 30 min

1.5% 60 min

Yeasts EN 13624, EN 14562 2% 15 min

1.5% 60 min

Enveloped Viruses )

(e.9.. HBV, HCV, HIV) RKI/DVV 1.5% 10 min
Adenovirus EN 14476 4% 60 min
Papovavirus RKI/DVV 4% 60 min

Table 5: Antimicrobial Efficacy of Gigasept® AF

Gigasept® FF (new)

Efficacy Against Standard Concentration Contact Time
Bacteria EN 13727, EN 14561 5% 15 min

4% 30 min

2% 60 min

Yeasts EN 13624, EN 14562 5% 15 min

4% 30 min

2% 60 min

Mycobacteria EN 14348, EN 14563 7% 15 min

5% 30 min

3% 60 min

Viruses (limited i
EN 14476 6% 60 min
spectrum)
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Table 6: Antimicrobial Efficacy of Gigasept® FF (new)

Experimental Protocols

The antimicrobial efficacy data presented above are obtained through standardized testing
methodologies as defined by the European Committee for Standardization (CEN). These
protocols are designed to simulate practical conditions of use.

Bactericidal Activity (EN 13727 & EN 14561)

o EN 13727 (Quantitative Suspension Test): This test evaluates the bactericidal activity of a
disinfectant in suspension. A sample of the disinfectant at the desired concentration is mixed
with a bacterial suspension. After a specified contact time and at a defined temperature, the
bactericidal action is neutralized. The number of surviving bacteria is then determined and
compared to the initial bacterial count to calculate the log reduction.

o EN 14561 (Quantitative Carrier Test): This test simulates the disinfection of a contaminated
surface. A bacterial suspension is dried onto a carrier (e.g., a glass slide). The carrier is then
immersed in the disinfectant solution for the specified contact time. After neutralization, the
number of surviving bacteria on the carrier is determined.
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Workflow for EN 13727 Bactericidal Suspension Test
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Workflow for EN 13727 Bactericidal Suspension Test
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Yeasticidal and Fungicidal Activity (EN 13624 & EN
14562)

The protocols for testing yeasticidal and fungicidal activity are analogous to the bactericidal
tests, with the key difference being the use of yeast (e.g., Candida albicans) or fungal spores
(e.g., Aspergillus brasiliensis) as the test organisms.

e EN 13624 (Quantitative Suspension Test): Evaluates yeasticidal or fungicidal activity in
suspension.

o EN 14562 (Quantitative Carrier Test): Evaluates yeasticidal or fungicidal activity on a
contaminated surface.

Mycobactericidal Activity (EN 14348 & EN 14563)

Due to the resistant nature of mycobacteria, the testing protocols for mycobactericidal activity
often involve longer contact times and specific test organisms such as Mycobacterium avium
and Mycobacterium terrae.

o EN 14348 (Quantitative Suspension Test): Assesses mycobactericidal activity in a
suspension.

o EN 14563 (Quantitative Carrier Test): Assesses mycobactericidal activity on a contaminated
carrier.

Virucidal Activity (EN 14476)

The virucidal activity is determined by a quantitative suspension test where a virus suspension
Is exposed to the disinfectant. After the contact time, the mixture is serially diluted and
inoculated into susceptible cell cultures. The viral titer is determined by observing the
cytopathic effect, and the log reduction is calculated compared to a virus control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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